Cas no 1344-09-8 (Sodium silicate)

Sodium silicate is a versatile inorganic compound offering excellent corrosion inhibition properties, high alkalinity, and thermal stability. Its ability to form stable colloids makes it an effective pH regulator, surfactant, and adhesive in various industrial applications, including paper coating, detergents, and cement production.
Sodium silicate structure
Sodium silicate structure
Product Name:Sodium silicate
CAS No:1344-09-8
MF:Na2O3Si
MW:122.063242912292
MDL:MFCD00003492
CID:41304
Update Time:2025-06-19

Sodium silicate Chemical and Physical Properties

Names and Identifiers

    • Sodium silicate
    • Sikalon
    • Sodium polysilicate
    • Sodium sesquisilicate
    • Sodium silicate glass
    • Sodium siliconate
    • Sodium water glass
    • Soluble glass
    • Silicon atomic spectroscopy standard concentrate 1.00 g Si
    • SodiuM silicate solution, reagent grade
    • SODIUM SILICATE, SOLUTION (WATER GLASS)
    • Sodium trisilicate
    • Silicon standard solution
    • Sodium orthosilicate
    • Silicic acid sodium salt
    • Sodium silicate solution
    • n38
    • q70
    • 49fg
    • star
    • SS-3
    • dp222
    • HK-30
    • Rdpro
    • GUC2C
    • carsil
    • Liquid Sodium silicate
    • MDL： MFCD00003492
    • Inchi： 1S/2Na.O3Si/c;;1-4(2)3/q2*+1;-2
    • InChI Key： NTHWMYGWWRZVTN-UHFFFAOYSA-N
    • SMILES： [Si](=O)([O-])[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 121.94100
  • Monoisotopic Mass: 121.94120896 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 33.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 122.063
  • Surface Charge: 0
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Color/Form: Colorless, light yellow or greenish gray transparent viscous liquid. Soluble in water and alkaline.
  • Density: 2.33 g/mL at 25 °C(lit.)
  • Melting Point: 1410 °C(lit.)
  • Boiling Point: 2355 °C(lit.)
  • Solubility: H2O: soluble
  • Stability/Shelf Life: Stable. Incompatible with acids, most metals, many organic materials.
  • PSA: 63.19000
  • LogP: -0.73720
  • Refractive Index: INDEX OF REFRACTION: 1.520 (GLASS)
  • Solubility: Soluble in water and alkaline. In case of acid decomposition (carbon dioxide in the air can also cause decomposition), colloidal precipitation of silicic acid will be precipitated.
  • Merck: 13,8751

Sodium silicate Security Information

  • Hazardous Material transportation number：UN 2922 8/PG 2
  • WGK Germany：2
  • Hazard Category Code： R36/38
  • Safety Instruction： S26-S36/37-S45-S7/9-S28-S36/37/39
  • FLUKA BRAND F CODES：34
  • RTECS：VW0400000
  • Hazardous Material Identification： Xi
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R36/38
  • HazardClass：8
  • PackingGroup：II
  • Packing Group：II
  • Hazard Level：8

Sodium silicate Customs Data

  • HS CODE：2839191000
  • Customs Data：

    China Customs Code:

    2839191000

Sodium silicate Pricemore >>

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Sodium silicate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1344-09-8)Sodium silicate
Order Number:sfd14166
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Enjia Trading Co., Ltd
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(CAS:1344-09-8)Sodium silicate
Order Number:enjia-1000kg
Stock Status:0
Quantity:1000kg
Purity:98%-powder/98%-liquid
Pricing Information Last Updated:Tuesday, 15 October 2024 14:03
Price ($):449.4656/112.3664
Email:guisuanjia@163.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1344-09-8)Na2O·nSiO2
Order Number:LE9506;LE6923
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1344-09-8)Sodium silicate
sfd14166
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Enjia Trading Co., Ltd
(CAS:1344-09-8)Sodium silicate
enjia-1000kg
Purity:98%-powder/98%-liquid
Quantity:1000kg/1000kg
Price ($):449.4656/112.3664
Email